Cas no 2703768-59-4 (5-(decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-(decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703768-59-4
• MF: C₂₁H₂₄N₄O₄
• MW: 396.439664840698
• CID: 5615769
• PubChem ID: 165944029
• Update Time: 2025-10-28

5-(decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33375984
• 2703768-59-4

• Inchi： 1S/C21H24N4O4/c26-18-8-7-17(19(27)23-18)25-20(28)13-6-5-12(11-14(13)21(25)29)24-10-9-22-15-3-1-2-4-16(15)24/h5-6,11,15-17,22H,1-4,7-10H2,(H,23,26,27)
• InChI Key： KCTPGBMIBNLUOQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)N1CCNC2CCCCC12

Computed Properties

• Exact Mass: 396.17975526g/mol
• Monoisotopic Mass: 396.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.8Ų

Additional information on 5-(decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 5-(Decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703768-59-4)

5-(Decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703768-59-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a decahydroquinoxaline moiety and a dioxopiperidine ring system. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 5-(Decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is composed of a central isoindole core with two key substituents: the decahydroquinoxaline and the dioxopiperidine. The decahydroquinoxaline moiety is a fully saturated heterocyclic ring system that provides the compound with unique electronic and steric properties. The dioxopiperidine ring, on the other hand, introduces additional functional groups that can interact with biological targets.

Recent studies have highlighted the potential of 5-(Decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems and protect neuronal cells from oxidative stress and inflammation. These properties make it a potential candidate for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 5-(Decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione has also been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity in animal models. These findings suggest that it could be developed into a novel therapeutic agent for chronic inflammatory conditions and pain management.

The pharmacokinetic profile of 5-(Decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione has been studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, resulting in several metabolites that are excreted via urine and feces.

To further explore the therapeutic potential of 5-(Decahydroquinoxalin-1-yl)-2-(2,6-dioxopiperidin-3-y l)-2,3-dihydro -1H -isoindole -1 , 3 -dione, clinical trials are currently underway. Early-phase clinical trials have demonstrated its safety and tolerability in human subjects at various dose levels. These trials are designed to evaluate the compound's efficacy in treating specific conditions such as neurodegenerative diseases and chronic pain.

The development of 5-(Decahydroquinoxalin - 1 - yl ) - 2 -( 2 , 6 - diox opip er idin - 3 - yl ) - 2 , 3 - dihyd ro - 1 H - iso indol e - 1 , 3 - dione as a therapeutic agent involves a multidisciplinary approach. Chemists are working on optimizing its chemical structure to enhance its potency and selectivity for specific biological targets. Biologists are conducting extensive in vitro and in vivo studies to understand its mechanism of action and identify potential side effects. Clinicians are designing and conducting clinical trials to assess its safety and efficacy in human patients.

In conclusion, 5 -( Dec ah ydr oq uino xali n - 1 - yl ) - 2 -( 2 , 6 - dio xo pi pe ri din - 3 - yl ) - 2 , 3 - di hyd ro - 1 H - iso ind ol e - 1 , 3 - dion e ( CAS No . 2703768 - 59 - 4 ) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will play an important role in advancing our understanding of various diseases and developing new treatments.